1-[[3-Methyl-4-[(2-methylphenyl)azo]phenyl]azo]-2-naphthol

• CAS RN: 13463-64-4
• Molecular Formula: C24H20N4O
• Molecular Weight: 380.4 g/mol
• IUPAC Name: 1-[[3-methyl-4-[(2-methylphenyl)diazenyl]phenyl]diazenyl]naphthalen-2-ol
• InChI: InChI=1S/C24H20N4O/c1-16-7-3-6-10-21(16)26-27-22-13-12-19(15-17(22)2)25-28-24-20-9-5-4-8-18(20)11-14-23(24)29/h3-15,29H,1-2H3
• InChI Key: GGVKANMWBIIJNI-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1N=NC2=C(C=C(C=C2)N=NC3=C(C=CC4=CC=CC=C43)O)C

Description

1-[[3-Methyl-4-[(2-methylphenyl)azo]phenyl]azo]-2-naphthol, also known as Sudan I, is an organic compound that belongs to the azo dye family. It is a bright red powder that is insoluble in water but soluble in organic solvents. Sudan I is widely used in the food industry as a color additive for products such as curry powder, sauces, and snacks. However, due to its potential carcinogenicity, Sudan I has been banned in many countries.

Mechanism of Action

The mechanism of action of 1-[[3-Methyl-4-[(2-methylphenyl)azo]phenyl]azo]-2-naphthol I is not fully understood. However, it is believed to act as a DNA intercalator, leading to DNA damage and mutations. 1-[[3-Methyl-4-[(2-methylphenyl)azo]phenyl]azo]-2-naphthol I has also been shown to induce oxidative stress and inflammation, which may contribute to its carcinogenicity.
Biochemical and Physiological Effects
1-[[3-Methyl-4-[(2-methylphenyl)azo]phenyl]azo]-2-naphthol I has been found to cause liver damage, oxidative stress, and inflammation in animal studies. It has also been shown to induce DNA damage and mutations, leading to its potential carcinogenicity. Additionally, 1-[[3-Methyl-4-[(2-methylphenyl)azo]phenyl]azo]-2-naphthol I has been found to disrupt the normal function of enzymes involved in liver metabolism.

Advantages and Limitations for Lab Experiments

1-[[3-Methyl-4-[(2-methylphenyl)azo]phenyl]azo]-2-naphthol I is widely used as a color additive in the food industry, making it readily available for research purposes. However, due to its potential health hazards, caution must be taken when handling 1-[[3-Methyl-4-[(2-methylphenyl)azo]phenyl]azo]-2-naphthol I in the laboratory. Additionally, the use of 1-[[3-Methyl-4-[(2-methylphenyl)azo]phenyl]azo]-2-naphthol I in animal studies may raise ethical concerns due to its potential carcinogenicity.

Future Directions

Further research is needed to fully understand the mechanism of action of 1-[[3-Methyl-4-[(2-methylphenyl)azo]phenyl]azo]-2-naphthol I and its potential health hazards. Additionally, alternative color additives should be explored for use in the food industry to reduce the potential exposure to 1-[[3-Methyl-4-[(2-methylphenyl)azo]phenyl]azo]-2-naphthol I. Finally, the development of more sensitive and specific methods for the detection of 1-[[3-Methyl-4-[(2-methylphenyl)azo]phenyl]azo]-2-naphthol I in food products is necessary to ensure compliance with regulations.

Synthesis Methods

1-[[3-Methyl-4-[(2-methylphenyl)azo]phenyl]azo]-2-naphthol I can be synthesized by the diazotization of 2-methylaniline followed by coupling with 3-methyl-4-aminobenzenediazonium salt and 2-naphthol. The reaction is carried out in the presence of an acid catalyst such as hydrochloric acid.

Scientific Research Applications

1-[[3-Methyl-4-[(2-methylphenyl)azo]phenyl]azo]-2-naphthol I has been extensively studied for its potential health hazards. It has been shown to be genotoxic and carcinogenic in animal studies, leading to its ban in many countries. Additionally, 1-[[3-Methyl-4-[(2-methylphenyl)azo]phenyl]azo]-2-naphthol I has been found to cause liver damage and oxidative stress in rats.